Cas no 16726-03-7 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-yl)-)

• Product Name: 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-yl)-
• CAS No: 16726-03-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 121844
• PubChem ID: 85572
• Update Time: 2025-04-18

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-yl)-
• 5-methyl-6-(3-methyl-2-butenyl)cyclohex-4-ene-1,2-dicarboxylic anhydride
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-butenyl)-
• 4-Cyclohexene-1,2-dicarboxylic anhydride, 5-methyl-6-(3-methyl-2-butenyl)-
• 5-methyl-4-(3-methylbut-2-en-1-yl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-butenyl)-3-isobenzofurandione
• 5-Methyl-6-(3-methyl-2-butenyl)-4-cyclohexene-1,2-dicarboxylic anhydride
• 3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-butenyl)-1
• 2-dicarboxylic anhydride, 5-methyl-6-(3-methyl-2-butenyl]-4-Cyclohexene-1
• DTXSID10864711
• 5-methyl-4-(3-methylbut-2-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• 16726-03-7
• SCHEMBL21812011
• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-yl)-
• EINECS 240-782-2

• Inchi： 1S/C14H18O3/c1-8(2)4-6-10-9(3)5-7-11-12(10)14(16)17-13(11)15/h4-5,10-12H,6-7H2,1-3H3
• InChI Key： KPKSFNJCYGUOHN-UHFFFAOYSA-N
• SMILES： O1C(C2CC=C(C)C(C/C=C(\C)/C)C2C1=O)=O

Computed Properties

• Exact Mass: 486.26184
• Monoisotopic Mass: 234.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 138 - 140 °C (3 mmHg)
• Refractive Index: 1.525
• PSA: 117.97
• LogP: 2.62470